Cas no 1594979-92-6 (2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine)

• Product Name: 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine
• CAS No: 1594979-92-6
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5833442
• PubChem ID: 84806539
• Update Time: 2025-06-08

2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine
• 1594979-92-6
• EN300-1897850
• 2-[(4-bromo-5-methylthiophen-2-yl)methyl]pyrrolidine

• Inchi： 1S/C10H14BrNS/c1-7-10(11)6-9(13-7)5-8-3-2-4-12-8/h6,8,12H,2-5H2,1H3
• InChI Key： GTDDUZRZAKTUNJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CC1CCCN1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine

Introduction to 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine (CAS No. 1594979-92-6)

2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine (CAS No. 1594979-92-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a brominated thiophene moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif in many biologically active molecules. It is known for its ability to enhance the lipophilicity and conformational flexibility of compounds, which can improve their pharmacokinetic properties and bioavailability. The presence of the brominated thiophene moiety adds further complexity and reactivity to the molecule, making it an attractive candidate for various biological studies.

Recent research has focused on the potential applications of 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine in the treatment of neurological disorders and cancer. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are crucial for mitigating oxidative stress and inflammation, common underlying factors in many diseases.

In the context of neurological disorders, 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

Furthermore, this compound has shown promise in cancer research. Its ability to inhibit the proliferation of cancer cells and induce apoptosis has been observed in several types of cancer, including breast cancer, lung cancer, and colorectal cancer. The specific molecular targets and mechanisms involved are still under investigation, but preliminary data suggest that it may interfere with key signaling pathways such as PI3K/Akt and MAPK.

The synthesis of 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine involves several steps, including the formation of the thiophene ring, bromination, and coupling with pyrrolidine. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In addition to its therapeutic potential, 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine has also been studied for its use as a chemical probe in biological assays. Its unique structure allows it to interact with specific protein targets, making it valuable for understanding protein function and identifying new drug targets.

The safety profile of 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

Overall, 2-(4-bromo-5-methylthiophen-2-yl)methylpyrrolidine (CAS No. 1594979-92-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.